3,5-Di-tert-butyl-2-hydroxybenzaldehyde
Cat. No. B142351
Key on ui cas rn:
37942-07-7
M. Wt: 234.33 g/mol
InChI Key: RRIQVLZDOZPJTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05324860
Procedure details
It has now been found that reaction of 2,4-di-tert-butylphenol with hexamethylenetetramine in glacial acetic acid followed by quenching with water or aqueous acid, extraction with a water insoluble non-polar solvent and filtration through silica gel provides 3,5-di-tert-butylsalicylaldehyde in more than 60% yield and of a purity suitable for the production of chiral Mn-Salen catalysts. Alternatively, reaction of 2,4-di-tert-butylphenol with HMT in glacial acetic acid followed by quenching with an aqueous acid, separating the aqueous phase from the organic phase and recrystallizing the organic phase in methanol provides 3,5-di-tert-butylsalicylaldehyde in more than 40% isolated yield and a purity suitable (>95%) for the production of the catalyst.
[Compound]
Name
Mn Salen
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[CH:10]=[C:9]([C:11]([CH3:14])([CH3:13])[CH3:12])[CH:8]=[CH:7][C:6]=1[OH:15])([CH3:4])([CH3:3])[CH3:2].[C:16](O)(=[O:18])C>>[C:1]([C:5]1[CH:10]=[C:9]([C:11]([CH3:14])([CH3:13])[CH3:12])[CH:8]=[C:7]([CH:16]=[O:18])[C:6]=1[OH:15])([CH3:4])([CH3:3])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=C(C=CC(=C1)C(C)(C)C)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)(=O)O
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Step Two
[Compound]
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Name
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Mn Salen
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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by quenching with an aqueous acid
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CUSTOM
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Type
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CUSTOM
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Details
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separating the aqueous phase from the organic phase
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallizing the organic phase in methanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(C)(C)C1=C(C(C=O)=CC(=C1)C(C)(C)C)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
